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Compound of Interest

Compound Name: 7-Methoxy-2-phenyl-quinolin-4-ol

Cat. No.: B494273 Get Quote

Essential Safety and Handling Guide for 7-Methoxy-
2-phenyl-quinolin-4-ol
This guide provides crucial safety, handling, and disposal information for 7-Methoxy-2-phenyl-
quinolin-4-ol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is vital for ensuring personal safety and regulatory compliance

in the laboratory.

Chemical Identifier and Properties

Property Value

IUPAC Name 7-methoxy-2-phenyl-1H-quinolin-4-one[1]

CAS Number 20430-72-2[1][2]

Molecular Formula C₁₆H₁₃NO₂[1][2]

Molecular Weight 251.28 g/mol [1]

Physical Form Solid

Hazard Identification and GHS Classification
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7-Methoxy-2-phenyl-quinolin-4-ol is classified as a hazardous substance. The following GHS

classifications have been reported:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Serious Eye Damage (Category 1): Causes serious eye damage.[1]

Signal Word: Danger[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H318: Causes serious eye damage.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The selection of

appropriate PPE should be based on a thorough risk assessment of the specific laboratory

procedures being performed.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles are mandatory.[3][4] In

situations with a higher risk of splashing, a face

shield must be worn in addition to goggles.[3][5]

Skin Protection

Gloves: Chemically resistant gloves (e.g., nitrile

or neoprene) are required. Always check the

manufacturer's compatibility data for

breakthrough times.[3] Lab Coat/Gown: A clean

lab coat or disposable gown should be worn to

protect against contamination. For procedures

with a higher risk of splashes, a chemically

resistant apron is recommended.[3]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[4]

[6] If engineering controls are not sufficient to

maintain exposure below permissible limits, a

NIOSH-approved respirator is required.[4][7]

Operational and Disposal Plans
1. Pre-Experiment Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

substance-specific SDS.

Designated Area: Designate a specific area for handling the compound, ideally within a

chemical fume hood.[3]

Assemble Equipment: Gather all necessary equipment and reagents.

Emergency Access: Ensure an emergency eyewash station and safety shower are readily

accessible.[3][5]

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.[3]
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2. Handling and Experimental Procedures:

Weighing and Transfer: Handle the solid compound carefully to avoid generating dust. Use a

spatula or other appropriate tools for transfers.[3]

Labeling: Keep all containers with 7-Methoxy-2-phenyl-quinolin-4-ol clearly labeled.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3][4]

3. Post-Experiment Procedures:

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the compound using an appropriate solvent and cleaning agent.[3]

PPE Removal: Properly remove and dispose of PPE. Gloves should be removed without

touching the outer surface.[3][6]

4. Waste Disposal Protocol:

Chemical Waste: 7-Methoxy-2-phenyl-quinolin-4-ol and any solutions containing it must be

disposed of as hazardous waste.

Contaminated Materials: All disposable items that have come into contact with the compound

(e.g., gloves, pipette tips, paper towels) must be disposed of as hazardous waste in a clearly

labeled, sealed container.[3]

Disposal Vendor: Follow your institution's guidelines for hazardous waste disposal and

arrange for pickup by a licensed chemical waste disposal company.[3]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 7-Methoxy-2-phenyl-quinolin-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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